Cas no 123431-98-1 (Thiophene, 2-[(1E)-2-bromoethenyl]-)

• Product Name: Thiophene, 2-[(1E)-2-bromoethenyl]-
• CAS No: 123431-98-1
• MF: C₆H₅BrS
• MW: 189.072899580002
• CID: 1218281
• PubChem ID: 11309992
• Update Time: 2025-08-05

Thiophene, 2-[(1E)-2-bromoethenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[(1E)-2-bromoethenyl]-
• 2-((e)-2-bromovinyl)thiophene
• 2-[(E)-2-Bromovinyl]thiophene
• 2-(2-Bromoethenyl)thiophene
• EN300-802035
• 123431-98-1

• Inchi： 1S/C6H5BrS/c7-4-3-6-2-1-5-8-6/h1-5H/b4-3+
• InChI Key： JTCAVIVEEWEEBX-ONEGZZNKSA-N
• SMILES： Br/C=C/C1=CC=CS1

Computed Properties

• Exact Mass: 187.92953g/mol
• Monoisotopic Mass: 187.92953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.2Ų

Additional information on Thiophene, 2-[(1E)-2-bromoethenyl]-

Thiophene, 2-[(1E)-2-bromoethenyl] - CAS No: 123431-98-1

Thiophene, 2-[(1E)-2-bromoethenyl], also known by its CAS number 123431-98-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the family of thiophenes, which are five-membered aromatic heterocycles containing sulfur. The presence of the bromoethenyl group at the 2-position introduces unique electronic and structural properties, making it a valuable intermediate in organic synthesis and a promising candidate for advanced materials development.

The structure of Thiophene, 2-[(1E)-2-bromoethenyl] consists of a thiophene ring with a substituted ethenyl bromide group. The (1E) configuration indicates that the double bond within the ethenyl group is in the trans position relative to the bromine atom. This spatial arrangement influences the compound's reactivity and stability, making it suitable for various chemical transformations. Recent studies have highlighted its role in cross-coupling reactions, where it serves as an efficient precursor for constructing complex organic architectures.

In terms of synthesis, Thiophene, 2-[(1E)-2-bromoethenyl] can be prepared through several methods, including Friedel-Crafts alkylation and coupling reactions. These methods leverage the reactivity of thiophenes towards electrophilic substitution and their ability to participate in transition-metal-mediated reactions. The use of palladium catalysts has been particularly effective in facilitating these transformations, as demonstrated in recent research articles published in leading chemistry journals.

The application of Thiophene, 2-[(1E)-2-bromoethenyl] extends beyond traditional organic synthesis. It has shown potential in the development of functional materials, such as conductive polymers and optoelectronic devices. For instance, its incorporation into polythiophene derivatives has been reported to enhance electrical conductivity and improve device performance in organic electronics. This finding aligns with the growing demand for sustainable and efficient materials in modern technology.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of Thiophene, 2-[(1E)-2-bromoethenyl]. Density functional theory (DFT) calculations have revealed that the bromine substituent significantly affects the compound's frontier molecular orbitals, influencing its reactivity in both thermal and photochemical reactions. These computational studies complement experimental findings and pave the way for further optimization of its applications.

In conclusion, Thiophene, 2-[(1E)-2-bromoethenyl], with its unique structure and versatile properties, continues to be a focal point in chemical research. Its role as an intermediate in organic synthesis and its potential in materials science underscore its importance in advancing technological innovations. As research progresses, new applications and improved synthetic methodologies are expected to emerge, solidifying its position as a key compound in contemporary chemistry.